Cas no 1806847-13-1 (Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-acetate)

• Product Name: Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-acetate
• CAS No: 1806847-13-1
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4877068
• Update Time: 2025-05-24

Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-acetate

• Inchi： 1S/C12H12F2N2O2/c1-3-18-11(17)5-8-4-9(12(13)14)7(2)10(6-15)16-8/h4,12H,3,5H2,1-2H3
• InChI Key： PGIOLMSMIYVOHK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)OCC)=NC(C#N)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-acetate

Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-acetate: A Comprehensive Overview

Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-acetate, with CAS No. 1806847-13-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group at position 2, a difluoromethyl group at position 4, a methyl group at position 3, and an ethyl acetate group at position 6. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of pyridine derivatives in the development of bioactive compounds. Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-acetate has been explored for its potential as an intermediate in the synthesis of complex molecules with therapeutic properties. The cyano group, known for its electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the molecule, making it an attractive candidate for antimicrobial agents and cancer therapeutic agents.

The difluoromethyl group introduces additional complexity to the molecule, enhancing its stability and bioavailability. This feature has been leveraged in recent research to design molecules with improved pharmacokinetic profiles. For instance, studies have shown that the presence of fluorinated groups can significantly enhance the lipophilicity and molecular rigidity of organic compounds, which are critical factors in drug design.

Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-acetate has also been investigated for its role in the synthesis of advanced materials. Its pyridine ring structure provides a platform for coordination chemistry, making it a potential candidate for the development of metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and acetylation reactions. The use of environmentally friendly reagents and catalysts has become a focus in recent synthetic protocols to align with green chemistry principles. Researchers have reported efficient methods for synthesizing Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-acetate with high yields and excellent purity.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study its electronic structure, reactivity, and interaction with biological targets. These insights have provided valuable guidance for optimizing its structure for specific applications.

Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-acetate represents a prime example of how modern chemical research is pushing the boundaries of molecular design. Its unique combination of functional groups and promising applications make it a focal point for future investigations in both academia and industry.